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Compound of Interest

Compound Name: 6beta-Oxymorphol

Cat. No.: B163108

This technical guide provides a comprehensive overview of the chemical structure, properties,
and pharmacological context of 63-Oxymorphol. The information is intended for researchers,
scientists, and professionals in the field of drug development and pharmacology.

Introduction

6[3-Oxymorphol is an opioid compound and a known metabolite of the potent semi-synthetic
opioid analgesic, oxymorphone.[1][2][3][4] The metabolic transformation involves the reduction
of the 6-keto group of the parent oxymorphone molecule, resulting in the formation of two
stereoisomeric alcohol metabolites: 6a-oxymorphol and 63-oxymorphol.[1] Understanding the
chemical and pharmacological properties of 63-Oxymorphol is crucial for a complete
understanding of the metabolism and overall pharmacological profile of oxymorphone.

Chemical Structure and Identifiers

The chemical structure of 63-Oxymorphol is based on the morphinan skeleton, which is
characteristic of many opioids.

Table 1: Chemical Identifiers for 6(3-Oxymorphol
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Identifier Value
(4R,4aS,7R,7aR,12bS)-3-methyl-
1,2,4,5,6,7,7a,13-octahydro-4,12-

IUPAC Name . o
methanobenzofuro[3,2-elisoquinoline-4a,7,9-
triol[5]

CAS Number 54934-75-7[1][5][6]

Molecular Formula

C17H21NO4[1][5][6]

SMILES CN1CC[C@]23[C@@H]4--INVALID-LINK--O[5]
INChl=1S/C17H21NO4/c1-18-7-6-16-13-9-2-3-
o 10(19)14(13)22-15(16)11(20)4-5-
n
17(16,21)12(18)8-9/h2-3,11-12,15,19-21H,4-
8H2,1H3/t11-,12- 15+,16+,17-/m1/s1[5][6]
InChiKey AABLHGPVOULICI-LQPBRMSDSA-N[1][5][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 63-Oxymorphol.

Table 2: Physicochemical Properties of 63-Oxymorphol

Property Value

Molecular Weight 303.35 g/mol [1][5]
XLogP3 -1.1[5]

Hydrogen Bond Donor Count 4[5]

Hydrogen Bond Acceptor Count 5[5]

Rotatable Bond Count 0[5]

Exact Mass

303.14705815 Da]5]

Topological Polar Surface Area

73.2 A[5]
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Synthesis and Metabolism

6[3-Oxymorphol is primarily formed in the body as a metabolite of oxymorphone through the
action of 6-keto-reductase enzymes.[7] This metabolic pathway is a minor route for
oxymorphone metabolism.[7]
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Metabolic formation of 63-Oxymorphol.

The synthesis of oxymorphol derivatives, including 63-Oxymorphol, generally involves the
reduction of the C-6 keto group of a morphinan precursor like oxymorphone.[1] A common
laboratory method is catalytic hydrogenation, which utilizes hydrogen gas in the presence of a
metal catalyst.[1] The stereoselectivity of this reduction, yielding either the 6a or 63 epimer, is a
critical aspect of the synthesis.[1]
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General synthetic workflow for 63-Oxymorphol.

Experimental Protocols

Detailed experimental protocols for the specific synthesis and analysis of 63-Oxymorphol are
not widely available in the public domain. However, general methodologies for the synthesis
and characterization of related opioid compounds can be adapted.

o Dissolution: Dissolve the starting material, oxymorphone, in a suitable solvent such as
ethanol or acetic acid.

o Catalyst Addition: Add a heterogeneous catalyst, for example, palladium on carbon (Pd/C).
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e Hydrogenation: Place the reaction mixture in a hydrogenation apparatus and expose it to
hydrogen gas at a controlled pressure (e.g., 40-50 psi).[8]

e Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up: Once the reaction is complete, filter off the catalyst.

« Purification: Purify the crude product using column chromatography or recrystallization to
isolate the 6p3-Oxymorphol isomer.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the chemical structure and determining the stereochemistry at the C-6 position.[1]

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern of the molecule, confirming its identity.[1]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key
functional groups, such as the hydroxyl group formed during the reduction.

Pharmacology

As a derivative of oxymorphone, 63-Oxymorphol is classified as an opioid.[2][9] Opioids exert
their effects by binding to and activating opioid receptors, which are G protein-coupled
receptors (GPCRs) located primarily in the central and peripheral nervous systems.[10] The
three main types of opioid receptors are mu (u), delta (d), and kappa (k).[10]

While specific binding affinity data for 63-Oxymorphol is not readily available, a related
compound, tritiated-6-beta-fluoro-6-desoxy-oxymorphone, has been shown to be a highly
selective ligand for the p-opioid receptor.[11] It is plausible that 63-Oxymorphol also interacts
with opioid receptors, contributing to the overall pharmacological effects of oxymorphone.

The binding of an opioid agonist like 63-Oxymorphol to the p-opioid receptor is expected to
initiate a signaling cascade similar to that of other opioids.[7]
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Putative signaling pathway of 63-Oxymorphol.
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This pathway leads to a decrease in neuronal excitability and a reduction in the release of
neurotransmitters, which underlies the analgesic and other effects of opioids.

Conclusion

6[3-Oxymorphol is a significant metabolite of oxymorphone, and its study is integral to
understanding the complete pharmacological and metabolic profile of its parent compound.
While detailed experimental data for 63-Oxymorphol is limited in publicly accessible literature,
this guide provides a foundational understanding of its chemical structure, properties, and likely
pharmacological actions based on its chemical class and relationship to well-characterized
opioids. Further research is warranted to fully elucidate the specific pharmacological activities
and potential clinical relevance of this metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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